5-bromo-N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]furan-2-carboxamide
• InChI: InChI=1S/C16H16BrN5O3/c1-4-10-9(3)18-16(20-14(10)23)22-13(7-8(2)21-22)19-15(24)11-5-6-12(17)25-11/h5-7H,4H2,1-3H3,(H,19,24)(H,18,20,23)
• InChI Key: ZWVRDVYKWNHIHT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C)NC(=O)C3=CC=C(O3)Br)C
• Molecular Formula: C16H16BrN5O3
• Molecular Weight: 406.23 g/mol

Description

5-bromo-N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C16H16BrN5O3 and its molecular weight is 406.24. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation of Novel Derivatives

A study by Rahmouni et al. (2016) focused on the synthesis and biological evaluation of a novel series of pyrazolopyrimidines derivatives, exploring their potential as anticancer and anti-5-lipoxygenase agents. The structural modifications and biological screenings suggest these compounds' relevance in designing novel therapeutic agents targeting specific cancer types and inflammatory conditions [Rahmouni et al., 2016].

Antiprotozoal Activity

Another research by Ismail et al. (2004) detailed the development of dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents. This study illustrates the compound's potential application in combating protozoal infections, highlighting its effectiveness against Trypanosoma and Plasmodium species [Ismail et al., 2004].

Anti-Avian Influenza Virus Activity

Research by Flefel et al. (2012) synthesized heterocyclic compounds based on furanone derivatives, showing promising anti-avian influenza virus activity. This work underscores the potential for developing antiviral agents from furan and pyrazole derivatives against specific viral strains, including H5N1 [Flefel et al., 2012].

Catalytic Synthesis Approaches

Tavakoli-Hoseini et al. (2011) described an efficient method for synthesizing pyrazolo[3,4-d]pyrimidin-4-ones using Brønsted-acidic ionic liquids as catalysts. This research highlights innovative synthetic approaches to obtain pyrazolopyrimidines, potentially applicable to the synthesis of compounds like the one [Tavakoli-Hoseini et al., 2011].

Antimicrobial Agents

A study by Chambhare et al. (2003) focused on the synthesis and preliminary evaluation of carboxamide and thieno[2,3-d]pyrimidin-4-ones derivatives as antimicrobial agents. This work is pertinent as it explores the antimicrobial potential of structurally similar compounds, indicating possible research avenues for the compound [Chambhare et al., 2003].